Cas no 1094673-05-8 (N-(dicyclopropylmethyl)-3-fluoroaniline)

• Product Name: N-(dicyclopropylmethyl)-3-fluoroaniline
• CAS No: 1094673-05-8
• MF: C₁₃H₁₆FN
• MW: 205.271246910095
• CID: 5166582
• PubChem ID: 43173330
• Update Time: 2026-03-04

N-(dicyclopropylmethyl)-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(dicyclopropylmethyl)-3-fluoro-
• n-(Dicyclopropylmethyl)-3-fluoroaniline
• N-(dicyclopropylmethyl)-3-fluoroaniline

• Inchi： 1S/C13H16FN/c14-11-2-1-3-12(8-11)15-13(9-4-5-9)10-6-7-10/h1-3,8-10,13,15H,4-7H2
• InChI Key： PVBJUXKQLRAPPE-UHFFFAOYSA-N
• SMILES： C1(NC(C2CC2)C2CC2)=CC=CC(F)=C1

Additional information on N-(dicyclopropylmethyl)-3-fluoroaniline

N-(dicyclopropylmethyl)-3-fluoroaniline (CAS No. 1094673-05-8): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry, N-(dicyclopropylmethyl)-3-fluoroaniline (CAS No. 1094673-05-8) stands out as a compound of significant interest due to its unique structural features and potential applications. This fluoroaniline derivative is characterized by the presence of a dicyclopropylmethyl group attached to the nitrogen atom of a 3-fluoroaniline moiety. Such a combination of functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in pharmaceutical and agrochemical research.

The growing demand for fluorinated organic compounds in drug discovery has propelled the study of N-(dicyclopropylmethyl)-3-fluoroaniline. Fluorine atoms are known to enhance the bioavailability, metabolic stability, and binding affinity of molecules, which explains why researchers are increasingly focusing on fluoroaniline derivatives. This compound, in particular, has garnered attention for its potential role in the synthesis of novel small-molecule inhibitors and ligands for various biological targets.

One of the key advantages of N-(dicyclopropylmethyl)-3-fluoroaniline is its versatility in cross-coupling reactions, which are pivotal in modern organic synthesis. The dicyclopropylmethyl group offers steric hindrance, which can influence the regioselectivity and reactivity of the compound in catalytic transformations. Additionally, the 3-fluoroaniline moiety serves as an excellent precursor for further functionalization, enabling the construction of complex molecular architectures.

Recent trends in green chemistry have also highlighted the importance of sustainable synthesis methods for compounds like N-(dicyclopropylmethyl)-3-fluoroaniline. Researchers are exploring eco-friendly catalysts and solvent systems to minimize environmental impact while maintaining high yields and selectivity. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently searched by professionals in the field.

From a pharmacological perspective, the incorporation of fluorine into drug candidates has been linked to improved pharmacokinetic profiles. N-(dicyclopropylmethyl)-3-fluoroaniline is no exception, as its structure could be leveraged to design compounds with enhanced blood-brain barrier permeability or receptor specificity. These attributes are particularly relevant in the development of central nervous system (CNS) therapeutics, a hot topic in current medicinal chemistry research.

In the agrochemical sector, fluoroaniline derivatives are often employed as building blocks for pesticides and herbicides. The dicyclopropylmethyl group in N-(dicyclopropylmethyl)-3-fluoroaniline may contribute to the stability and efficacy of such products, addressing the need for crop protection solutions with reduced environmental persistence. This aligns with the increasing consumer and regulatory focus on sustainable agriculture.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize N-(dicyclopropylmethyl)-3-fluoroaniline and ensure its purity. These methods are critical for quality control in industrial and academic settings, where precise compound identification is paramount. The compound's CAS No. 1094673-05-8 serves as a unique identifier, facilitating its retrieval from chemical databases and literature.

As the scientific community continues to explore the potential of fluorinated compounds, N-(dicyclopropylmethyl)-3-fluoroaniline remains a promising candidate for diverse applications. Its synthesis, properties, and utility in drug design and material science are subjects of ongoing investigation, reflecting the dynamic nature of chemical research. For those seeking high-purity chemical intermediates or custom synthesis services, this compound represents a compelling option.